Cas no 1805500-84-8 (5-Bromo-4-(trifluoromethyl)nicotinonitrile)

5-Bromo-4-(trifluoromethyl)nicotinonitrile is a versatile heterocyclic compound featuring a bromo-substituted pyridine core with a trifluoromethyl and cyano functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both bromine and trifluoromethyl groups enhances reactivity, enabling selective cross-coupling reactions and facilitating further derivatization. The electron-withdrawing cyano group contributes to its utility in constructing complex nitrogen-containing frameworks. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators due to its ability to influence electronic and steric properties in target molecules.

5-Bromo-4-(trifluoromethyl)nicotinonitrile structure

1805500-84-8 structure

Product Name:5-Bromo-4-(trifluoromethyl)nicotinonitrile

CAS No:1805500-84-8

MF:C₇H₂BrF₃N₂

MW:251.003390789032

CID:4900601

Update Time:2025-05-27

5-Bromo-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-(trifluoromethyl)nicotinonitrile
- Inchi： 1S/C7H2BrF3N2/c8-5-3-13-2-4(1-12)6(5)7(9,10)11/h2-3H
- InChI Key： JTQLUKHQFMOTTK-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(C#N)=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 232
XLogP3: 2.1
Topological Polar Surface Area: 36.7

5-Bromo-4-(trifluoromethyl)nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013403-250mg	5-Bromo-4-(trifluoromethyl)nicotinonitrile	1805500-84-8	95%	250mg	$999.60	2022-04-01
Alichem	A029013403-1g	5-Bromo-4-(trifluoromethyl)nicotinonitrile	1805500-84-8	95%	1g	$2,750.25	2022-04-01